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Compound of Interest

Compound Name: T-3775440 hydrochloride

Cat. No.: B611105

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling, use, and
disposal of T-3775440 hydrochloride, a potent and irreversible inhibitor of Lysine-Specific
Demethylase 1 (LSD1). Adherence to these guidelines is critical to ensure personnel safety
and maintain experimental integrity.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when working with T-3775440
hydrochloride. The following table summarizes the required PPE for various laboratory
activities involving this compound.
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Activity Required Personal Protective Equipment

- Gloves: Nitrile rubber gloves (minimum 0.11

mm thickness). Double gloving is

recommended. - Eye Protection: Safety glasses
) ) o with side shields or chemical splash goggles. -

Handling Solid Compound (Weighing, ) )

Aliquoting) Respiratory Protection: A NIOSH-approved
respirator (e.g., N95) is required when handling
the powder outside of a certified chemical fume
hood to prevent inhalation of dust particles. -

Lab Coat: A fully buttoned lab coat.

- Gloves: Nitrile rubber gloves (minimum 0.11
) ) o mm thickness). - Eye Protection: Safety glasses
Preparing Stock Solutions and Dilutions o ) )
with side shields or chemical splash goggles. -

Lab Coat: A fully buttoned lab coat.

. - Gloves: Nitrile rubber gloves. - Eye Protection:
Cell Culture and In Vitro Assays
Safety glasses. - Lab Coat: A standard lab coat.

- Gloves: Nitrile rubber gloves. - Eye Protection:
In Vivo Dosing and Animal Handling Safety glasses. - Lab Coat: A dedicated lab coat

for animal work.

- Gloves: Nitrile rubber gloves. - Eye Protection:
Waste Disposal Safety glasses or chemical splash goggles. -
Lab Coat: A fully buttoned lab coat.

- Gloves: Heavy-duty nitrile or butyl rubber
gloves. - Eye Protection: Chemical splash
goggles and a face shield. - Respiratory

Spill Cleanup Protection: A respirator with an appropriate
cartridge for organic vapors and particulates. -
Protective Clothing: A disposable, chemically

resistant gown or apron.

Operational Plan: From Receipt to Experimentation

A systematic workflow is crucial for the safe and effective use of T-3775440 hydrochloride.
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Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.
If compromised, do not open and follow your institution's emergency procedures.

o Storage of Solid Compound: Store the vial containing solid T-3775440 hydrochloride at
-20°C in a desiccator.

o Storage of Stock Solutions: Prepare stock solutions in a certified chemical fume hood.
Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.
Store stock solutions in a solvent such as DMSO at -80°C for up to one year or at -20°C for
up to one month.[1]

Experimental Protocols

The following are detailed methodologies for key experiments involving T-3775440
hydrochloride.

This protocol is adapted for human leukemia cell lines such as TF-1a and HEL92.1.7.[2]

e Cell Culture: Culture human leukemia cell lines (e.g., TF-1a, HEL92.1.7) in RPMI-1640
medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin in
a humidified incubator at 37°C with 5% CO2.

o Cell Seeding: Seed cells in 96-well plates at a density of 5,000-10,000 cells per well.

o Compound Preparation: Prepare a 10 mM stock solution of T-3775440 hydrochloride in
sterile DMSO. Perform serial dilutions in cell culture medium to achieve the desired final
concentrations (e.g., 1 nM to 1 pM).

o Treatment: Add the diluted T-3775440 hydrochloride or vehicle control (DMSO) to the
appropriate wells. The final DMSO concentration should not exceed 0.1%.

 Incubation: Incubate the plates for 72 hours at 37°C.

» Viability Assessment: Assess cell viability using a commercial assay kit (e.g., CellTiter-Glo®
Luminescent Cell Viability Assay) according to the manufacturer's instructions.
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» Data Analysis: Calculate the IC50 value, which is the concentration of the compound that
inhibits cell growth by 50%.

This protocol outlines the use of T-3775440 hydrochloride in a subcutaneous xenograft model
using immunodeficient mice.[3][4][5][6]

e Animal Models: Use female immunodeficient mice (e.g., NOD/SCID or NSG mice), 6-8
weeks of age.

e Cell Implantation: Subcutaneously inject 5 x 106 human acute myeloid leukemia (AML) cells
(e.g., MV4-11) resuspended in 100 L of a 1:1 mixture of serum-free medium and Matrigel
into the flank of each mouse.

e Tumor Growth Monitoring: Monitor tumor growth by measuring the tumor volume with
calipers every 2-3 days. The tumor volume can be calculated using the formula: (Length x
Width"2) / 2.

o Treatment Initiation: Once tumors reach an average volume of 100-150 mm3, randomize the
mice into treatment and control groups.

o Dosing Preparation: Formulate T-3775440 hydrochloride in a vehicle suitable for oral
administration (e.g., 0.5% methylcellulose in sterile water).

o Administration: Administer T-3775440 hydrochloride orally (p.o.) once daily at a dose of 10-
30 mg/kg. The control group should receive the vehicle only.

» Efficacy Evaluation: Continue treatment for a predetermined period (e.g., 21 days) and
monitor tumor volume and body weight. At the end of the study, euthanize the mice and
excise the tumors for further analysis (e.g., histology, biomarker analysis).

Disposal Plan: Managing T-3775440 Hydrochloride
Waste

Proper disposal of T-3775440 hydrochloride and contaminated materials is essential to
prevent environmental contamination and personnel exposure.
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Waste Type

Disposal Procedure

Unused Solid Compound

- Dispose of as hazardous chemical waste in
accordance with local, state, and federal
regulations. - The original container should be
tightly sealed, labeled clearly as "Hazardous
Waste: T-3775440 hydrochloride," and placed in
a designated hazardous waste accumulation

area.

Solutions in Organic Solvents (e.g., DMSO)

- Collect in a designated, labeled, and sealed
hazardous waste container for halogenated
organic solvents. - Do not mix with aqueous

waste.

Contaminated Labware (e.g., pipette tips, tubes,

plates)

- Collect in a designated hazardous waste
container lined with a heavy-duty plastic bag. -
The container should be clearly labeled as
"Hazardous Waste: T-3775440 hydrochloride

Contaminated Materials."

Contaminated PPE (gloves, disposable lab

coats)

- Place in a designated hazardous waste bag
immediately after use. - Seal the bag and
dispose of it in the appropriate hazardous waste

container.

Animal Carcasses and Bedding

- Dispose of in accordance with your institution's
guidelines for hazardous chemical waste from

animal studies. This may involve incineration.

Emergency Procedures
Spill:

o Evacuate: Immediately evacuate the affected area and alert others.

 |solate: Restrict access to the spill area.

o Ventilate: If safe to do so, increase ventilation in the area.
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» PPE: Don the appropriate spill cleanup PPE as outlined in the table above.

o Containment: For a solid spill, carefully cover with a damp paper towel to avoid raising dust.
For a liquid spill, contain it with absorbent pads or other appropriate absorbent material.

o Cleanup: Carefully collect the spilled material and absorbent using a scoop and place itin a
labeled hazardous waste container.

o Decontaminate: Decontaminate the spill area with a suitable cleaning agent (e.g., a
detergent solution), followed by a rinse with water. Collect all cleaning materials as
hazardous waste.

» Report: Report the spill to your institution's Environmental Health and Safety (EHS) office.
Exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical
attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Visualizing the Workflow and Mechanism

To further clarify the procedures and the compound's mechanism of action, the following
diagrams are provided.
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Safe Handling Workflow for T-3775440 Hydrochloride

Preparation

Receiving and Storage
(-20°C for solid)

:

Weighing and Solution Prep

(in fume hood)
|

@e in Experiments\)se in Experiments
& Experimentatiori

In Vitro Assays In Vivo Studies
(Cell Culture) (Animal Dosing)

\\ //
Dis&osa’l/

Waste Segregation
(Solid, Liquid, Sharps)

:

Hazardous Waste Pickup

L~

Click to download full resolution via product page

Safe Handling Workflow Diagram
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Mechanism of Action of T-3775440 Hydrochloride
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T-3775440 Hydrochloride Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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